Cas no 13707-83-0 (N-Propyl-N-methyl-benzamide)

N-Propyl-N-methyl-benzamide structure
N-Propyl-N-methyl-benzamide structure
Product name:N-Propyl-N-methyl-benzamide
CAS No:13707-83-0
MF:C11H15NO
MW:177.243
CID:2772005
PubChem ID:527049

N-Propyl-N-methyl-benzamide Chemical and Physical Properties

Names and Identifiers

    • DTXSID20335765
    • N-Propyl-N-methyl-benzamide
    • n-propyl-n-methylbenzamide
    • 13707-83-0
    • DTXCID70286854
    • AKOS011326721
    • SCHEMBL1006489
    • Inchi: InChI=1S/C11H15NO/c1-3-9-12(2)11(13)10-7-5-4-6-8-10/h4-8H,3,9H2,1-2H3
    • InChI Key: AEYBXFRYLBPSBB-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 177.115364102Da
  • Monoisotopic Mass: 177.115364102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 20.3Ų

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